Cas no 2229484-64-2 (1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine
• CAS No: 2229484-64-2
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 6471544
• PubChem ID: 165649872
• Update Time: 2025-07-02

1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine
• 2229484-64-2
• EN300-1750460

• Inchi： 1S/C10H14N2S/c1-11-10(4-5-10)9-8(7-2-3-7)12-6-13-9/h6-7,11H,2-5H2,1H3
• InChI Key： WDTIVIUSWZXPDY-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C1(CC1)NC)C1CC1

Computed Properties

• Exact Mass: 194.08776963g/mol
• Monoisotopic Mass: 194.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine (CAS No. 2229484-64-2)

The compound 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine (CAS No. 2229484-64-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive cyclopropyl-thiazole core and N-methylcyclopropylamine moiety make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as neurodegenerative disorders and metabolic syndromes. The thiazole ring, a key component of this compound, is known for its versatility in drug design, often contributing to enhanced pharmacokinetic properties and target selectivity. This has led to a growing interest in CAS No. 2229484-64-2 as a potential building block for next-generation therapeutics.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine?" The synthesis typically involves multi-step organic reactions, including cyclopropanation and thiazole ring formation, which are well-documented in recent literature. Another common query is: "What are the potential applications of this compound in drug discovery?" Preliminary studies suggest its relevance in modulating enzyme activity and receptor binding, though further research is needed to validate these findings.

The cyclopropyl and N-methyl groups in this molecule are particularly noteworthy. These functional groups are often associated with improved metabolic stability and blood-brain barrier permeability, making the compound a subject of interest for central nervous system (CNS) drug development. Additionally, the thiazole ring’s electron-rich nature facilitates interactions with biological macromolecules, further enhancing its potential as a lead compound.

From an industrial perspective, the scalability of synthesizing CAS No. 2229484-64-2 is a critical consideration. Recent advancements in flow chemistry and catalytic methods have streamlined its production, addressing challenges related to yield and purity. This aligns with the broader trend in pharmaceutical manufacturing toward green chemistry and sustainable processes, which are highly prioritized in today’s research landscape.

Another area of exploration is the compound’s potential role in precision medicine. With the rise of personalized therapeutics, researchers are investigating how 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine could be tailored to individual genetic profiles. This aligns with the increasing focus on biomarker-driven drug development, a topic frequently discussed in academic and industry forums.

In summary, 1-(4-cyclopropyl-1,3-thiazol-5-yl)-N-methylcyclopropan-1-amine (CAS No. 2229484-64-2) represents a compelling area of study in modern chemistry and pharmacology. Its structural features, combined with its potential applications in drug discovery and biomedical research, make it a molecule of significant interest. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovative therapeutic strategies.